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20(R)-Hydroxy Prednisolone 20(R)-Hydroxy Prednisolone 20α-dihydro Prednisolone is a metabolite of prednisolone. It has been found in the urine of cattle following adrenocorticotropic hormone (ACTH) administration but not in naturally stressed or non-stressed cattle.
20beta-dihydroprednisolone is metabolite of prednisolone
Brand Name: Vulcanchem
CAS No.: 15847-24-2
VCID: VC21165036
InChI: InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-18,22,24-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17+,18+,19-,20-,21-/m0/s1
SMILES: CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula: C21H30O5
Molecular Weight: 362.5 g/mol

20(R)-Hydroxy Prednisolone

CAS No.: 15847-24-2

Cat. No.: VC21165036

Molecular Formula: C21H30O5

Molecular Weight: 362.5 g/mol

* For research use only. Not for human or veterinary use.

20(R)-Hydroxy Prednisolone - 15847-24-2

Specification

Description 20α-dihydro Prednisolone is a metabolite of prednisolone. It has been found in the urine of cattle following adrenocorticotropic hormone (ACTH) administration but not in naturally stressed or non-stressed cattle.
20beta-dihydroprednisolone is metabolite of prednisolone
CAS No. 15847-24-2
Molecular Formula C21H30O5
Molecular Weight 362.5 g/mol
IUPAC Name (8S,9S,10R,11S,13S,14S,17R)-17-[(1R)-1,2-dihydroxyethyl]-11,17-dihydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-18,22,24-26H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,17+,18+,19-,20-,21-/m0/s1
Standard InChI Key LCOVYWIXMAJCDS-LCGKLAOVSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2([C@@H](CO)O)O)CCC4=CC(=O)C=C[C@]34C)O
SMILES CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O
Canonical SMILES CC12CC(C3C(C1CCC2(C(CO)O)O)CCC4=CC(=O)C=CC34C)O

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